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Compound of Interest

Compound Name: N-Ethyl-N-phenylethylenediamine

Cat. No.: B1581474

An In-depth Technical Guide to N-
Phenylethylenediamine

Authoritative Overview for Researchers, Scientists, and Drug Development Professionals

Initial Clarification: The query for "N-Ethyl-N-phenylethylenediamine” does not correspond to
a commonly registered chemical substance with a unique CAS number. It is likely that the
intended compound is N-Phenylethylenediamine, which is a structurally related and well-
documented chemical. This guide will focus on N-Phenylethylenediamine. Another possibility is
N,N-Diethyl-N'-phenylethylenediamine, which has the CAS number 1665-59-4.[1]

Core Registry and Chemical Identity

N-Phenylethylenediamine is an organic compound featuring both a phenyl and an
ethylenediamine moiety.[2] It serves as a crucial building block in the synthesis of various dyes,
pharmaceuticals, and agrochemicals.[2] Its chemical structure allows it to participate in a range
of chemical reactions, making it a versatile intermediate in organic synthesis.[2]

Table 1: Chemical and Physical Properties of N-
Phenylethylenediamine
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Property Value Source
CAS Number 1664-40-0 [3][4]
Molecular Formula CsH12N2 [2][3]
Molecular Weight 136.19 g/mol [5]
Boiling Point 262-264 °C (lit.) [5]
Density 1.041 g/mL at 25 °C (lit.) [5]
Refractive Index n20/D 1.587 (lit.) [5]
Flash Point 113 °C (235.4 °F) - closed cup [5]
Storage Temperature 2-8°C [5]

Colorless to light orange to
Appearance o [2]
yellow clear liquid

Table 2: Synonyms and Identifiers for N-

Phenylethylenediamine

Identifier Type Identifier Source

N-(2-Aminoethyl)aniline, 1,2-

Ethanediamine, N-phenyl-, N-
Synonyms o [3]

Phenyl-1,2-ethanediamine, N'-

phenylethane-1,2-diamine

EC Number 216-773-4 [5]
Beilstein/REAXYS 508205 [5]
PubChem CID 74270 [3]
MDL Number MFCD00008162 [5]

Biological Activity and Potential Therapeutic
Relevance
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N-Phenylethylenediamine has demonstrated anti-inflammatory properties, which are thought to
be linked to its ability to inhibit prostaglandin synthesis.[2] Prostaglandins are lipid compounds
that are involved in the inflammatory response, and their inhibition is a common mechanism for
nonsteroidal anti-inflammatory drugs (NSAIDs).[6][7][8]

Proposed Anti-inflammatory Signaling Pathway

The anti-inflammatory effect of N-Phenylethylenediamine is hypothesized to occur through the
inhibition of cyclooxygenase (COX) enzymes, which are central to the synthesis of
prostaglandins from arachidonic acid.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and registry information for N-Ethyl-N-
phenylethylenediamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581474#cas-number-and-registry-information-for-n-
ethyl-n-phenylethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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